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Compound of Interest

Compound Name: Gold;sodium

Cat. No.: B15460665 Get Quote

For laboratory professionals engaged in drug development and scientific research, ensuring

safety during the handling of chemical compounds is paramount. Gold sodium thiomalate, a

gold compound utilized for its immunosuppressive properties, requires stringent safety

protocols to mitigate potential hazards.[1][2][3] This guide provides essential, immediate safety

and logistical information, including operational and disposal plans, to support researchers in

handling this substance safely.

Hazard Identification and Personal Protective
Equipment (PPE)
Gold sodium thiomalate is classified as a hazardous substance and can cause skin

sensitization, irritation to the eyes, respiratory system, and skin.[4][5] It is harmful if inhaled,

swallowed, or in contact with skin.[4] Therefore, adherence to proper PPE protocols is critical.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[6]

Protects against dust formation

and splashes.[6]

Skin Protection

Chemical-impermeable gloves

(tested to a relevant standard

such as EN 374 or US F739)

and a lab coat are mandatory.

For prolonged or frequent

contact, gloves with a

protection class of 5 or higher

are recommended.[4][5]

Fire/flame resistant and

impervious clothing should

also be worn.[6]

Prevents skin contact, which

can be harmful and lead to

sensitization.[4][6]

Respiratory Protection

A NIOSH-approved dust

respirator should be used,

especially if user operations

generate dust.[5] If exposure

limits are exceeded or irritation

is experienced, a full-face

respirator is necessary.[6]

Avoids inhalation of dust,

which is a primary route of

exposure.[4][5]

Safe Handling and Storage Procedures
Proper handling and storage are crucial to minimize exposure risk and maintain the integrity of

the compound.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid the formation

and inhalation of dust and aerosols.[4][6]

Avoid all personal contact, including inhalation and contact with skin and eyes.[4][6]
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Do not eat, drink, or smoke in the handling area.[4]

Use non-sparking tools to prevent ignition sources.[6]

Wash hands thoroughly with soap and water after handling.[4]

Work clothes should be laundered separately.[4]

Storage:

Store in original, tightly closed, and clearly labeled containers.[4][6]

Keep in a cool, dry, and well-ventilated area.[4][6]

Store away from incompatible materials, such as oxidizing agents, and foodstuff containers.

[4][6]

Protect containers from physical damage and check regularly for leaks.[4]

Accidental Release and Disposal Measures
In the event of a spill or the need for disposal, the following procedures should be followed to

ensure safety and environmental protection.

Accidental Release:

Minor Spills: Remove all ignition sources.[4] Use dry clean-up procedures and avoid

generating dust.[4] Collect the spilled material using protective equipment and place it in a

suitable, labeled container for waste disposal.[4]

Major Spills: Evacuate personnel to a safe area and alert emergency responders.[4][6]

Control personal contact by wearing appropriate protective clothing and breathing apparatus.

[4] Prevent the spillage from entering drains or water courses.[4]

Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[4]
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Dispose of the chemical in suitable, closed containers at an authorized landfill.[4][6]

Do not allow the chemical or wash water from cleaning equipment to enter drains.[4][6]

Workflow for Safe Handling of Gold Sodium
Thiomalate
To visualize the procedural steps for safely handling gold sodium thiomalate, the following

workflow diagram is provided.

Caption: Workflow for the safe handling of gold sodium thiomalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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